Dorzolamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- Dorzolomide hydrochloride
- 3-b)thiopyran-2-sulfonamide,5,6-dihydro-4-(ethylamino)-6-methyl-4h-thieno(
- mk-0507
- monohydrochloride,(4s-trans)-7-dioxide
- (2s,4s)-2-ethylamino-4-methyl-5,5-dioxo-5,7-dithiabicyclo[4.3.0]nona-8,10-diene-8-sulfonamide hydrochloride
- DORZOLAMIDE HCL
- DORZOLAMIDE HYDROCHLORIDE
- DorzolomideHcl,Usp
- 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, hydrochloride (1:1), (4S,6S)-
- Dorzolamide
- Dorzolamide (hydrochloride)
- L671152 hydrochloride
- MK507 hydrochloride
- MK 507
- Trusopt
- Biosopt
- L 671152
- Dorzalamide
- Dorzolamide HCI
- CHEBI:4703
- DORZOLAMIDE HYDROCHLORIDE [USP-RS]
- DORZOLAMIDE HYDROCHLORIDE [WHO-DD]
- Dorzolamide hydrochloride (JP17/USP)
- SMR001233461
- (4S,6S)-4-(ethylamino)-6-methyl-5,6-dihydro-4H-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide hydrochloride
- (4S,6S)-4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide, monohydrochloride
- L671152;MK507
- Tox21_110720
- CCG-221116
- (4S,6S)-4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide 4H-Thieno[2,3-b]thiopyran-2-sulfonamide hydrochloride
- DORZOLAMIDE HYDROCHLORIDE [MI]
- 120279-36-9
- Q27106441
- Dorzolamide (as hydrochloride)
- NCGC00179244-03
- DORZOLAMIDE HYDROCHLORIDE (USP MONOGRAPH)
- DTXSID1045530
- OSRUSFPMRGDLAG-QMGYSKNISA-N
- KS-1348
- DORZOLAMIDE HYDROCHLORIDE (USP-RS)
- DORZOLAMIDE HYDROCHLORIDE [JAN]
- Dorzolamide for system suitability, European Pharmacopoeia (EP) Reference Standard
- UNII-QZO5366EW7
- L-671152
- AC-5244
- HMS1571O14
- CHEMBL1201162
- 130693-82-2
- D00653
- AKOS005146235
- EX-A3987
- EN300-19768601
- Dorzolamide hydrochloride- Bio-X
- L671152 hydrochloride;MK507 hydrochloride
- 4H-Thieno(2,3-b)thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, monohydrochloride, (4S-trans)-
- D4189
- rac-trans Dorzolamide hydrochloride
- AKOS015895951
- SCHEMBL41152
- C72221
- SR-05000001449
- DORZOLAMIDE HYDROCHLORIDE (MART.)
- Dorzolomide HCl
- MK-507
- DORZOLAMIDE HYDROCHLORIDE [ORANGE BOOK]
- Dorzolamide hydrochloride [USAN:USP]
- MFCD00884659
- DTXCID9025530
- DORZOLAMIDE HYDROCHLORIDE [VANDF]
- DORZOLAMIDE HYDROCHLORIDE (USP IMPURITY)
- s1375
- Trusopt (TN)
- DORZOLAMIDE HYDROCHLORIDE [USP IMPURITY]
- Dorzolamide hydrochloride, United States Pharmacopeia (USP) Reference Standard
- MK 0507
- (4S,6S)-4-(ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide hydrochloride
- (4S,6S)-4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide, monohydrochloride
- 4H-Thieno(2,3-b)thiopyran-2-sulfonamide, 5,6-dihydro-4-(ethylamino)-6-methyl-, 7,7-dioxide, monohydrochloride, (4S,6S)-
- QZO5366EW7
- CAS-130693-82-2
- SR-05000001449-3
- (4S,6S)-4-Ethylamino-6-methyl-5,6-dihydro-4H-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide monohydrochloride
- Cosopt
- (SS,6S)-N-ethyl-6-methyl-2-sulfamoyl-5,6-dihydro-4H-thieno(2,3-b)thiopyran-4-aminium 7,7-dioxide chloride
- HY-B0109A
- (4S,trans)-4-(ethylamino)-6-methyl-5,6-dihydro-4H-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide hydrochloride
- DORZOLAMIDE HYDROCHLORIDE [USP MONOGRAPH]
- Dorzolamide hydrochloride [USAN]
- Z2756516872
- CS-1858
- L-671,152
- DORZOLAMIDE HYDROCHLORIDE, TRANS-(-)-
- (4S,6S)-4-(ethylamino)-5,6-dihydro-6-methyl-4HH-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide monohydrochloride
- Dorzolamide hydrochloride, European Pharmacopoeia (EP) Reference Standard
- BD164381
- (2S,4S)-4-(ethylamino)-2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-6-sulfonamide hydrochloride
- Tox21_110720_1
- Dorzolamide Hydrochloride Ophthalmic
- DORZOLAMIDE HYDROCHLORIDE COMPONENT OF COSOPT
- MLS002154162
- Dorzolamide PF
- DORZOLAMIDE HYDROCHLORIDE [MART.]
- Dorzolamide hydrochloride (USAN:USP)
- MK-507 (L-671152) HCl
- (4S,6S)-4-(ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide;hydrochloride
- NCGC00016977-01
- COSOPT COMPONENT DORZOLAMIDE HYDROCHLORIDE
- Dorzolamide hydrochloride (JP18/USP)
- (4R,6R)-rel-4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-Dioxide Monohydrochloride; trans-4-(Ethylamino)-5,6-dihydro-6- methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-Dioxide Monohydrochloride;
- Dorzolamide hydrochloride
- MDL： MFCD00884659
- Inchi： 1S/C10H16N2O4S3.ClH/c1-3-12-8-4-6(2)18(13,14)10-7(8)5-9(17-10)19(11,15)16;/h5-6,8,12H,3-4H2,1-2H3,(H2,11,15,16);1H/t6-,8-;/m0./s1
- InChI Key： OSRUSFPMRGDLAG-QMGYSKNISA-N
- SMILES： Cl.S1(C2=C(C=C(S(N)(=O)=O)S2)[C@H](C[C@@H]1C)NCC)(=O)=O

Computed Properties

Exact Mass: 360.00400
Monoisotopic Mass: 360.003897
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 534
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 151

Experimental Properties

Color/Form: Powder
Density: 1.53
Melting Point: 283-285°C
Boiling Point: 575.8°C at 760 mmHg
Flash Point: No data available
Solubility: biological extracorporealIn Vitro:H2O : 14 mg/mL(38.79 mM;Need ultrasonic and warmingUltrasonic and heating required)DMSOsolubility< 1 mg/mL(insoluble or slightly soluble)
PSA: 151.33000
LogP: 4.66680
λmax: 254(CHCl3:MeOH= aq.)(lit.)
Merck: 3426
Specific Rotation: -7 ~ -9° (c=1,MeOH)
Vapor Pressure: No data available

Dorzolamide hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
RTECS：XJ9095163
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Dorzolamide hydrochloride Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Dorzolamide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC4219-100 mg	Dorzolomide hydrochloride	130693-82-2	>98%	100mg	$400.0	2022-02-28
DC Chemicals	DC4219-250 mg	Dorzolomide hydrochloride	130693-82-2	>98%	250mg	$800.0	2022-02-28
DC Chemicals	DC4219-1 g	Dorzolomide hydrochloride	130693-82-2	>98%	1g	$1600.0	2022-02-28
TRC	D535100-5mg	Dorzolamide Hydrochloride	130693-82-2		5mg	$ 57.00	2023-09-07
TRC	D535100-10mg	Dorzolamide Hydrochloride	130693-82-2		10mg	$ 91.00	2023-09-07
TRC	D535100-25mg	Dorzolamide Hydrochloride	130693-82-2		25mg	$159.00	2023-05-18
TRC	D535100-50mg	Dorzolamide Hydrochloride	130693-82-2		50mg	$ 259.00	2023-09-07
TRC	D535100-100mg	Dorzolamide Hydrochloride	130693-82-2		100mg	$413.00	2023-05-18
MedChemExpress	HY-B0109A-10mM*1mLinDMSO	Dorzolamide hydrochloride	130693-82-2	99.91%	10mM*1mLinDMSO	￥770	2022-05-18
MedChemExpress	HY-B0109A-10mg	Dorzolamide hydrochloride	130693-82-2	99.92%	10mg	￥700	2024-04-20

Dorzolamide hydrochloride Production Method

Dorzolamide hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:130693-82-2)Dorzolomide hydrochloride

Order Number:LE2958

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:43

Price ($):discuss personally

Email:18501500038@163.com

Dorzolamide hydrochloride Related Literature

1. Dual design spaces for micro-extraction together with the core–shell chromatographic determination of dorzolamide and timolol in rabbit plasma: an example of quality by design method development

Abdel-Maaboud Ismail Mohamed,Hanaa Mohammed Abdel-Wadood,Heba Salah Mousa New J. Chem. 2016 40 8424
2. Phosphine catalyzed [3+2] cyclization/Michael addition of allenoate with CS2 to form 2-thineyl vinyl sulfide

Weihong Fei,Ping Xu,Jie Hou,Weijun Yao Chem. Commun. 2020 56 11669
3. The gamut of perspectives, challenges, and recent trends for in situ hydrogels: a smart ophthalmic drug delivery vehicle

Beauty Das,Dipankar Chattopadhyay,Dipak Rana Biomater. Sci. 2020 8 4665
4. Structural characterization of zinc bicarbonate compounds relevant to the mechanism of action of carbonic anhydrase

Wesley Sattler,Gerard Parkin Chem. Sci. 2012 3 2015

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Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Cas no 130693-82-2 (Dorzolamide hydrochloride)

Dorzolamide hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dorzolamide hydrochloride Security Information

Dorzolamide hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

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Dorzolamide hydrochloride Production Method

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